Cas no 1272356-83-8 (5-bromo-2-methoxypyridine-3-sulfonamide)
5-bromo-2-methoxypyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-methoxypyridine-3-sulfonamide
- 3-Pyridinesulfonamide, 5-bromo-2-methoxy-
-
- MDL: MFCD21606878
- Inchi: 1S/C6H7BrN2O3S/c1-12-6-5(13(8,10)11)2-4(7)3-9-6/h2-3H,1H3,(H2,8,10,11)
- InChI Key: QPOROLBARCXVFW-UHFFFAOYSA-N
- SMILES: C1(OC)=NC=C(Br)C=C1S(N)(=O)=O
5-bromo-2-methoxypyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B421440-10mg |
5-bromo-2-methoxypyridine-3-sulfonamide |
1272356-83-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B421440-50mg |
5-bromo-2-methoxypyridine-3-sulfonamide |
1272356-83-8 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B421440-100mg |
5-bromo-2-methoxypyridine-3-sulfonamide |
1272356-83-8 | 100mg |
$ 320.00 | 2022-06-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01045660-1g |
5-Bromo-2-methoxypyridine-3-sulfonamide |
1272356-83-8 | 95% | 1g |
¥4494.0 | 2023-04-03 | |
| Chemenu | CM426885-250mg |
5-bromo-2-methoxypyridine-3-sulfonamide |
1272356-83-8 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM426885-500mg |
5-bromo-2-methoxypyridine-3-sulfonamide |
1272356-83-8 | 95%+ | 500mg |
$*** | 2023-03-29 | |
| Chemenu | CM426885-1g |
5-bromo-2-methoxypyridine-3-sulfonamide |
1272356-83-8 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-249033-0.05g |
5-bromo-2-methoxypyridine-3-sulfonamide |
1272356-83-8 | 95% | 0.05g |
$212.0 | 2024-06-19 | |
| Enamine | EN300-249033-0.1g |
5-bromo-2-methoxypyridine-3-sulfonamide |
1272356-83-8 | 95% | 0.1g |
$317.0 | 2024-06-19 | |
| Enamine | EN300-249033-0.25g |
5-bromo-2-methoxypyridine-3-sulfonamide |
1272356-83-8 | 95% | 0.25g |
$452.0 | 2024-06-19 |
5-bromo-2-methoxypyridine-3-sulfonamide Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 5-bromo-2-methoxypyridine-3-sulfonamide
Introduction to 5-bromo-2-methoxypyridine-3-sulfonamide (CAS No. 1272356-83-8)
5-bromo-2-methoxypyridine-3-sulfonamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1272356-83-8, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both bromine and methoxy substituents on a pyridine ring, combined with a sulfonamide group at the third position, makes it a versatile intermediate for various chemical transformations.
The< strong>5-bromo-2-methoxypyridine-3-sulfonamide molecule exhibits a high degree of reactivity, which is attributed to the electron-withdrawing nature of the sulfonamide group and the electron-donating effects of the methoxy group. This balance of electronic properties allows for diverse functionalization strategies, making it a valuable building block in medicinal chemistry. Recent studies have highlighted its role in the synthesis of biologically active molecules, particularly in the development of small-molecule inhibitors targeting various therapeutic pathways.
In the realm of pharmaceutical research, the< strong>5-bromo-2-methoxypyridine-3-sulfonamide has been explored for its potential in creating novel therapeutic agents. Its structural motif is frequently incorporated into drug candidates due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The bromine atom provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.
Recent advancements in computational chemistry have further elucidated the mechanistic aspects of reactions involving< strong>5-bromo-2-methoxypyridine-3-sulfonamide. Molecular modeling studies suggest that the sulfonamide group enhances binding affinity to protein targets by optimizing hydrogen bonding networks. This insight has guided the design of more potent and selective drug analogs. Additionally, the methoxy group has been found to modulate solubility and metabolic stability, making it an essential feature for improving pharmacokinetic profiles.
The synthesis of< strong>5-bromo-2-methoxypyridine-3-sulfonamide involves multi-step organic transformations that highlight its synthetic utility. One common approach begins with the bromination of 2-methoxypyridine followed by sulfonation at the third position. This process showcases the compound's adaptability in different reaction conditions and its compatibility with various reagents. The purity and yield of this synthesis are critical for downstream applications, particularly in large-scale pharmaceutical production where impurities can adversely affect drug efficacy.
The< strong>CAS No. 1272356-83-8 serves as a unique identifier for this compound, ensuring accurate documentation and traceability in research and industrial settings. Regulatory agencies often require such identifiers for compliance with safety and quality standards. The compound's properties have been thoroughly characterized through spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography, providing a comprehensive understanding of its molecular structure and behavior.
In conclusion, 5-bromo-2-methoxypyridine-3-sulfonamide represents a cornerstone in modern pharmaceutical chemistry. Its structural features enable diverse applications in drug discovery and synthetic methodologies. The ongoing research into its derivatives continues to uncover new therapeutic possibilities, reinforcing its importance in addressing complex medical challenges. As scientific methodologies evolve, compounds like< strong>5-bromo-2-methoxypyridine-3-sulfonamide will remain indispensable tools for chemists and pharmacologists striving to develop innovative treatments.
1272356-83-8 (5-bromo-2-methoxypyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)